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Compound of Interest
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Cat. No.: B037595

Application Notes: Imazosulfuron in Rice Paddy
Weed Management

Introduction Imazosulfuron is a sulfonylurea herbicide utilized for the selective, post-
emergence control of a wide range of weeds in rice paddies.[1][2] Its primary application
targets annual and perennial broadleaf weeds and sedges.[3] As a versatile herbicide, it can be
applied both pre-emergence and post-emergence, offering flexibility in weed management
strategies.[2] The herbicide is absorbed through the foliage and roots of the weeds, allowing it
to control both emerged and submerged species.[1]

Mechanism of Action Imazosulfuron functions by inhibiting the acetolactate synthase (ALS)
enzyme (EC 4.1.3.18), which is critical for the biosynthesis of branched-chain amino acids
(valine, leucine, and isoleucine) in susceptible plants.[1][4] This inhibition disrupts essential
protein synthesis and cell division, leading to the cessation of growth and eventual death of the
target weeds.[1][2] Effects are typically visible within a few days, with complete weed death
occurring within 2 to 4 weeks.[2]

Spectrum of Activity and Efficacy Imazosulfuron has demonstrated high efficacy against
several problematic weeds in rice cultivation. It is particularly effective against sedges and
broadleaf weeds.

« Effective Control: Studies show excellent control (=93%) of hemp sesbania (Sesbania
herbacea) and yellow nutsedge (Cyperus esculentus) when applied early post-emergence
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(EPOST) or pre-flood (PREFLD).[4][5]

o Dominant Weeds: In transplanted rice, it effectively controls dominant weeds such as
Echinochloa colona, Cyperus iria, and Monochoria vaginalis.[6]

o Dosage Response: The efficacy of Imazosulfuron is dose-dependent, with higher
application rates generally resulting in better weed control. For instance, increasing the dose
from 15 to 50 g a.i./ha significantly decreased weed density and dry weight.[6]

Crop Safety and Yield When used according to recommendations, Imazosulfuron exhibits
good selectivity in rice, with no significant phytotoxicity or injury observed.[4][5]

 Yield Impact: Rice yields in plots treated with Imazosulfuron-containing programs (ranging
from 6,630 to 8,130 kg/ha ) have been found to be comparable to standard herbicide
programs and significantly higher than in untreated plots.[4][5]

o Application Timing: In transplanted rice, application at 5 days after transplanting (DAT) has
been shown to be effective without harming the crop.[6][7]

e Environmental Factors: Factors such as transplanting depth and water management can
influence rice plant safety. Deeper transplanting (e.g., 3cm) can mitigate potential
phytotoxicity under conditions of water leaching.[8]

Tank Mixtures and Herbicide Programs To achieve broad-spectrum weed control,
Imazosulfuron is often incorporated into herbicide programs and used in tank mixtures.

o Common Tank Mix Partners: It can be effectively mixed with herbicides such as clomazone,
propanil, or quinclorac to control a wider range of weeds, including grasses.[4][5]

e Sequential Application: A common program involves a pre-emergence application of an
Imazosulfuron mixture followed by a post-emergence or pre-flood application of other
herbicides.[4] For example, Imazosulfuron plus clomazone (PRE) followed by quinclorac
plus propanil (EPOST) has proven effective.[4][5]

Data Presentation

Table 1: Efficacy of Imazosulfuron on Key Rice Paddy Weeds
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. Application Application Weed Control
Weed Species . o ) Reference
Rate (g a.i./ha) Timing Efficacy (%)
Hemp Sesbania
) EPOST or
(Sesbania 224 - 336 >93% [41[5]
PREFLD
herbacea)
Yellow Nutsedge
(C 224 - 336 EPOST or 93% [4][5]
erus - >93%
P PREFLD
esculentus)
Echinochloa ]
50 5 DAT Effective Control [6]
colona
Cyperus iria 50 5 DAT Effective Control [6]
Monochoria ,
o 50 5 DAT Effective Control [6]
vaginalis
Broadleaf
Signalgrass PRE, EPOST, or Similar control
224 - 336 o [4]
(Urochloa PREFLD across timings
platyphylla)
Barnyardgrass o
) PRE, EPOST, or Similar control
(Echinochloa 224 - 336 [4]

crus-galli)

PREFLD

across timings

Table 2: Impact of Imazosulfuron Application on Rice Yield
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Treatment Application Rice Grain .
. . Comparison Reference

Program Rate (g a.i./ha) Yield

Similar to
Imazosulfuron

) 6,630 - 8,130 standard
(various N/A [4][5]
kg/ha program (7,240

programs)

kg/ha)

Statistically at

par with hand

weeding (4.2
Imazosulfuron 50 3.8-3.9t/ha [6]

t/ha) and weed-
free plots (4.4
t/ha)

At par with weed-
Imazosulfuron

free check for
1% GR + 100 + 800 N/A 9]

Pretilachlor 8% e.nhancmg grain
yield

Increased grain
and straw yields;
Imazosulfuron no statistical
100 N/A ] [71[10]
10% SC divergence from
hand weeding

twice

Mandatory Visualizations
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Imazosulfuron Mode of Action
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Caption: Mechanism of action pathway for the herbicide Imazosulfuron.
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Experimental Workflow: Field Efficacy Trial
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2. Experimental Design
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5. Data Collection
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Caption: A typical experimental workflow for an Imazosulfuron field trial.
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Experimental Protocols

Protocol 1: Field Efficacy and Crop Safety Assessment
of Imazosulfuron

1. Objective: To evaluate the efficacy of different dosages and application timings of
Imazosulfuron for weed control in transplanted or drill-seeded rice and to assess its
phytotoxicity to the rice crop.

2. Materials:

 Certified rice seeds (variety adapted to the local region).
e Imazosulfuron formulation (e.g., 10% SC or 1% GR).

o Other herbicides for standard checks or tank mixtures.

o Knapsack sprayer with a flat fan nozzle.[11]

o Personal Protective Equipment (PPE).

e Quadrat (e.g., 0.25 m2 or 1 m?) for sampling.

» Weighing balance, drying oven.

¢ Plot marking materials (stakes, ropes).

3. Experimental Design:

» Design: Use a Randomized Block Design (RBD) with at least three replications.[10]

o Treatments: Include a range of Imazosulfuron dosages (e.g., 15, 30, 50, 100 g a.i./ha),
different application timings (e.g., PRE, 5 DAT, EPOST), a standard herbicide check, a hand-
weeding treatment (e.g., at 20 and 40 DAT), and an unweeded (weedy) check.[6][7][10]

o Plot Size: Demarcate plots of appropriate size (e.g., 5m x 4m) with buffer zones between
plots to prevent spray drift.
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. Procedure:

Field Preparation: Prepare the land according to standard local practices for rice cultivation.
Ensure the field is level.

Rice Sowing/Transplanting: Sow drill-seeded rice or transplant 21-25 day old seedlings.[10]
Maintain uniform plant spacing.

Herbicide Application:

[¢]

Calibrate the sprayer to deliver a consistent volume (e.g., 500 L/ha).[11]

o For pre-emergence (PRE) applications, spray within 3 days of seeding onto a moist soil
surface.

o For post-emergence (POST) applications, apply at the specified number of days after
transplanting (DAT) or at a specific crop/weed growth stage. For transplanted rice, a
common timing is 5 DAT.[6][7]

o Ensure a thin layer of water is present in the paddy as required by the product label, and
hold the water for at least 5 days post-application.[12]

Data Collection:

o Weed Data: At regular intervals (e.g., 30 and 60 DAT), place the quadrat randomly in each
plot to count the number of weeds (weed density) by species.[9] Collect the weeds from
the quadrat, dry them in an oven at 70°C until a constant weight is achieved, and record
the weed dry matter.[9]

o Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 days after application using
a 0-100% scale (0 = no injury, 100 = complete crop death).

o Yield Data: At crop maturity, harvest the designated net plot area. Record the grain yield
and straw yield, adjusting for moisture content.[6]

Data Analysis:

o Analyze the data using Analysis of Variance (ANOVA).[10]
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o Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT) /
WDC] x 100, where WDC is the weed dry matter in the control plot and WDT is the weed
dry matter in the treated plot.

Protocol 2: Imazosulfuron Residue Persistence Study in
Soil and Rice

1. Objective: To determine the persistence and dissipation of Imazosulfuron residues in paddy
soil, rice grain, and straw under field conditions.

2. Materials:

e Imazosulfuron formulation.

» Field setup as described in Protocol 1.

e Soil auger or core sampler.

o Sample bags (properly labeled).

e Equipment for harvesting rice grain and straw.

» Analytical laboratory with High-Performance Liquid Chromatography (HPLC) or equivalent
instrumentation for residue analysis.

3. Experimental Design:

» The experimental setup will be similar to the efficacy trial. Focus on treatments with the
recommended and higher-than-recommended application rates (e.g., 30, 40, 50, and 60 g
a.i./ha).[3]

4. Procedure:

» Herbicide Application: Apply Imazosulfuron at the specified rates as a post-emergence
treatment (e.g., 4 days after transplanting).[3]

o Sample Collection:
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o Soil: Collect soil samples from each plot at multiple depths (e.g., 0-15 cm) before
application and at set intervals after application (e.g., 0, 30, 60, 90, and 120 days/at
harvest).[3] Take multiple subsamples from each plot and composite them.

o Plant: Collect rice plant samples at 60 and 90 days after spraying.[3]

o Grain and Straw: At harvest (approx. 120 days), collect mature rice grain and straw
samples separately from each plot.[3]

o Sample Handling and Storage:
o Place all samples in labeled bags and transport them to the laboratory in a cooler.
o Store samples frozen at -20°C until analysis to prevent degradation of residues.

» Residue Analysis:
o Process the soil, grain, and straw samples (e.g., drying, grinding, sieving).

o Perform extraction of Imazosulfuron residues using an appropriate solvent and cleanup
procedure.

o Quantify the concentration of Imazosulfuron using a validated analytical method (e.qg.,
HPLC).

o Data Analysis:

o Determine the concentration of Imazosulfuron residues (e.g., in ug/g) in each sample
type over time.[3]

o Calculate the dissipation kinetics and half-life (DT50) of Imazosulfuron in the soil.

o Compare residue levels in grain and straw to the Maximum Residue Limits (MRLS), if
established. The application can be considered safe if residues are not detected at specific
rates.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b037595?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=8AlUw_GOZFg
https://chemicalwarehouse.com/blogs/active-ingredients/imazosulfuron
https://pubmed.ncbi.nlm.nih.gov/17562212/
https://pubmed.ncbi.nlm.nih.gov/17562212/
https://www.researchgate.net/publication/261971149_Use_of_Imazosulfuron_in_Herbicide_Programs_for_Drill-Seeded_Rice_Oryza_sativa_in_the_Mid-South_United_States
https://www.cambridge.org/core/journals/weed-technology/article/abs/use-of-imazosulfuron-in-herbicide-programs-for-drillseeded-rice-oryza-sativa-in-the-midsouth-united-states/BA854C6754E77942365D83752B010F1D
https://www.cambridge.org/core/journals/weed-technology/article/abs/use-of-imazosulfuron-in-herbicide-programs-for-drillseeded-rice-oryza-sativa-in-the-midsouth-united-states/BA854C6754E77942365D83752B010F1D
https://www.researchgate.net/profile/Buddhadeb-Duary/publication/313114233_Efficacy_of_Imazosulfuron_on_Weed_Flora_and_Productivity_of_Wet_Season_Transplanted_Rice_in_West_Bengal/links/5890a626458515aeac92c7c1/Efficacy-of-Imazosulfuron-on-Weed-Flora-and-Productivity-of-Wet-Season-Transplanted-Rice-in-West-Bengal.pdf
https://cwss.in/Journal/Complete_jurnal/Vol.10%20No.2__68.pdf
https://www.jstage.jst.go.jp/article/weed1962/43/3/43_3_203/_article
https://www.thepharmajournal.com/archives/2022/vol11issue12/PartV/11-12-40-198.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20163278919
https://www.isws.org.in/IJWSn/File/2019_51_Issue-1_72-74.pdf
https://ipm.ucanr.edu/agriculture/rice/herbicide-treatment-table/
https://ipm.ucanr.edu/agriculture/rice/herbicide-treatment-table/
https://www.benchchem.com/product/b037595#application-of-imazosulfuron-in-rice-paddy-weed-management-research
https://www.benchchem.com/product/b037595#application-of-imazosulfuron-in-rice-paddy-weed-management-research
https://www.benchchem.com/product/b037595#application-of-imazosulfuron-in-rice-paddy-weed-management-research
https://www.benchchem.com/product/b037595#application-of-imazosulfuron-in-rice-paddy-weed-management-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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